Cas no 1243246-06-1 (TERT-BUTYL 2-(6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ACETATE)

• Product Name: TERT-BUTYL 2-(6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ACETATE
• CAS No: 1243246-06-1
• MF: C₁₂H₁₃ClF₃NO₂
• MW: 295.685333013535
• CID: 6629189
• PubChem ID: 86657956
• Update Time: 2025-10-29

TERT-BUTYL 2-(6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ACETATE Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(6-chloro-5-(trifluoromethyl)pyridin-3-yl)acetate
• 3-Pyridineacetic acid, 6-chloro-5-(trifluoromethyl)-, 1,1-dimethylethyl ester
• tert-butyl2-(6-chloro-5-(trifluoromethyl)pyridin-3-yl)acetate
• SCHEMBL1725225
• 1243246-06-1
• TERT-BUTYL 2-(6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ACETATE

• Inchi： 1S/C12H13ClF3NO2/c1-11(2,3)19-9(18)5-7-4-8(12(14,15)16)10(13)17-6-7/h4,6H,5H2,1-3H3
• InChI Key： DATYYJJUHALYTN-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(C(F)(F)F)C=C1CC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 295.0586908g/mol
• Monoisotopic Mass: 295.0586908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 312.3±37.0 °C(Predicted)
• pka: -2.21±0.10(Predicted)

Additional information on TERT-BUTYL 2-(6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ACETATE

Comprehensive Overview of TERT-BUTYL 2-(6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ACETATE (CAS No. 1243246-06-1)

The compound TERT-BUTYL 2-(6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ACETATE (CAS No. 1243246-06-1) is a specialized organic molecule that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Its unique structure, featuring a pyridine ring substituted with chloro and trifluoromethyl groups, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its versatile reactivity and applications in designing novel compounds.

In recent years, the demand for fluorinated compounds like TERT-BUTYL 2-(6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ACETATE has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. These properties are critical in drug discovery, where fluorine substitution is a common strategy to improve pharmacokinetics. The compound's CAS No. 1243246-06-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and crop protection research.

One of the most discussed topics in synthetic chemistry today is the development of sustainable synthesis methods. TERT-BUTYL 2-(6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ACETATE is often highlighted in this context due to its potential as a building block for green chemistry applications. Researchers are investigating catalytic processes and solvent-free reactions to produce this compound efficiently, aligning with global efforts to reduce environmental impact. This aligns with the increasing popularity of search terms like "eco-friendly synthesis of fluorinated pyridines" and "sustainable intermediates for drug development."

The compound's structural features also make it a subject of interest in material science. The trifluoromethyl group contributes to unique electronic properties, which are valuable in designing organic semiconductors and liquid crystals. As the demand for advanced materials grows, so does the exploration of TERT-BUTYL 2-(6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ACETATE as a precursor for functional materials. Searches related to "fluorinated pyridines in electronics" and "high-performance materials synthesis" often reference this compound.

Another area where TERT-BUTYL 2-(6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ACETATE shines is in agrochemical innovation. The chloro and trifluoromethyl substitutions enhance the bioactivity of pesticides and herbicides, making them more effective at lower doses. This is particularly relevant as the agricultural sector seeks solutions to address resistance management and environmental sustainability. Keywords such as "next-generation agrochemical intermediates" and "pyridine-based crop protection" frequently appear in discussions about this compound.

From a regulatory perspective, TERT-BUTYL 2-(6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ACETATE is compliant with major chemical safety guidelines, ensuring its suitability for global markets. Its CAS No. 1243246-06-1 is a key identifier for regulatory submissions and safety assessments. This compliance is crucial for industries navigating the complexities of chemical registration and intellectual property protection, topics that dominate searches like "regulatory-compliant intermediates" and "patented synthetic routes."

In conclusion, TERT-BUTYL 2-(6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ACETATE (CAS No. 1243246-06-1) is a multifaceted compound with broad applications across industries. Its relevance to drug discovery, sustainable chemistry, advanced materials, and agrochemicals ensures its continued prominence in scientific and industrial discourse. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.